Cas no 876508-01-9 (1-(ethanesulfonyl)propane-2-thiol)

• Product Name: 1-(ethanesulfonyl)propane-2-thiol
• CAS No: 876508-01-9
• MF: C₅H₁₂O₂S₂
• MW: 168.277579307556
• CID: 6043261
• PubChem ID: 165607832
• Update Time: 2025-06-08

1-(ethanesulfonyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(ethanesulfonyl)propane-2-thiol
• 876508-01-9
• EN300-1289203

• Inchi： 1S/C5H12O2S2/c1-3-9(6,7)4-5(2)8/h5,8H,3-4H2,1-2H3
• InChI Key： YNWNUBCVUJLMFY-UHFFFAOYSA-N
• SMILES： S(CC)(CC(C)S)(=O)=O

Computed Properties

• Exact Mass: 168.02787197g/mol
• Monoisotopic Mass: 168.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-(ethanesulfonyl)propane-2-thiol

Research Briefing on 1-(ethanesulfonyl)propane-2-thiol (CAS: 876508-01-9) in Chemical Biology and Pharmaceutical Applications

1-(ethanesulfonyl)propane-2-thiol (CAS: 876508-01-9) is a sulfur-containing organic compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by an ethanesulfonyl group and a thiol moiety, exhibits potential as a versatile building block for drug discovery and biochemical applications. Recent studies have explored its role in modulating protein function, serving as a precursor for novel therapeutics, and acting as a probe in chemical biology studies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(ethanesulfonyl)propane-2-thiol as a covalent inhibitor for cysteine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The researchers demonstrated that the compound's thiol group enables selective binding to the active-site cysteine of target proteases, while the ethanesulfonyl moiety enhances solubility and pharmacokinetic properties. The study reported a 50% inhibition concentration (IC50) of 2.3 µM against cathepsin B, highlighting its potential as a lead compound for further optimization.

In the field of chemical biology, 1-(ethanesulfonyl)propane-2-thiol has been utilized as a thiol-reactive probe for protein labeling and modification. A 2024 Nature Chemical Biology paper described its application in site-specific protein conjugation, where the compound's reactivity was harnessed to create stable thioether linkages with engineered proteins. This approach offers advantages over traditional maleimide-based conjugation, including improved stability and reduced off-target reactions, making it particularly valuable for antibody-drug conjugate (ADC) development.

Pharmacokinetic studies of 1-(ethanesulfonyl)propane-2-thiol have revealed promising characteristics for drug development. Research conducted by the University of Cambridge in 2023 showed that the compound exhibits good oral bioavailability (62% in rat models) and a favorable half-life (t1/2 = 4.7 hours). These properties, combined with its moderate plasma protein binding (78%), suggest that derivatives of this compound could be developed into orally available therapeutics. The study also noted that the ethanesulfonyl group contributes to reduced metabolic clearance compared to simpler thiol compounds.

Recent synthetic chemistry advancements have expanded the utility of 1-(ethanesulfonyl)propane-2-thiol as a synthetic intermediate. A 2024 Organic Letters publication detailed its use in the preparation of β-sulfonyl ketones through a novel radical addition pathway. This methodology enables efficient access to structurally diverse sulfone-containing compounds, which are increasingly important in medicinal chemistry due to their metabolic stability and ability to modulate drug-target interactions.

Safety and toxicology assessments of 1-(ethanesulfonyl)propane-2-thiol indicate a relatively favorable profile for research applications. Acute toxicity studies in rodents (LD50 > 500 mg/kg) and genotoxicity assays (Ames test negative) support its use in biological studies. However, researchers should exercise standard precautions when handling thiol-containing compounds, including working in well-ventilated areas and using appropriate personal protective equipment.

The future research directions for 1-(ethanesulfonyl)propane-2-thiol appear promising, with several pharmaceutical companies reportedly investigating its derivatives as potential treatments for inflammatory diseases and oncology indications. Its dual functionality as both a reactive handle and a solubility-enhancing group makes it particularly attractive for rational drug design. Continued exploration of its structure-activity relationships and optimization of its pharmacological properties are expected to yield valuable insights for medicinal chemistry and chemical biology applications.